Cas no 386715-45-3 ((2E)-3-(4-Oxo-1,2-dihydro-4H-pyrrolo3,2,1-ijquinolin-5-yl)acrylic Acid)
(2E)-3-(4-Oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-5-yl)acrylic acid is a structurally unique compound featuring a conjugated acrylic acid moiety attached to a pyrroloquinoline core. This molecular framework imparts potential utility in medicinal chemistry, particularly as a synthetic intermediate for developing biologically active molecules. The α,β-unsaturated carbonyl system enables Michael addition reactions, while the fused heterocyclic scaffold may contribute to binding interactions with biological targets. Its rigid polycyclic structure offers stability and defined spatial orientation, advantageous for structure-activity relationship studies. The compound's synthetic versatility and distinct pharmacophore make it valuable for research in drug discovery, especially in designing kinase inhibitors or modulators of protein-protein interactions. Proper handling requires standard precautions for reactive carbonyl compounds.
386715-45-3 structure
Product Name:(2E)-3-(4-Oxo-1,2-dihydro-4H-pyrrolo3,2,1-ijquinolin-5-yl)acrylic Acid
CAS No:386715-45-3
MF:C14H11NO3
MW:241.242043733597
CID:298679
Update Time:2025-07-27
(2E)-3-(4-Oxo-1,2-dihydro-4H-pyrrolo3,2,1-ijquinolin-5-yl)acrylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,3-(1,2-dihydro-4-oxo-4H-pyrrolo[3,2,1-ij]quinolin-5-yl)-, (2E)-
- 3-(1,2-Dihydro-4-oxo-pyrrolo-[3,2,1-ij]-quinolin-5-yl)-(2E)-propenoic acid
- 3-(1,2-dihydro-4-oxopyrrolo-[3,2,1-ij]quinolin-5-yl)-(2e)-propenoic acid
- BB_NC-1779
- HMS521O11
- KB-85174
- MolPort-000-159-722
- SBB042085
- STK801973
- (2E)-3-(4-Oxo-1,2-dihydro-4H-pyrrolo3,2,1-ijquinolin-5-yl)acrylic Acid
-
- Inchi： 1S/C14H11NO3/c16-12(17)5-4-11-8-10-3-1-2-9-6-7-15(13(9)10)14(11)18/h1-5,8H,6-7H2,(H,16,17)/b5-4+
- InChI Key： LCYDDSSZZRFPCM-SNAWJCMRSA-N
- SMILES： O=C1C(/C=C/C(=O)O)=CC2=CC=CC3CCN1C=32
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
(2E)-3-(4-Oxo-1,2-dihydro-4H-pyrrolo3,2,1-ijquinolin-5-yl)acrylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 023761-1g |
2E)-3-(4-Oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-5-yl)acrylic acid |
386715-45-3 | 95%+ | 1g |
￡74.00 | 2022-03-01 | |
| Fluorochem | 023761-5g |
2E)-3-(4-Oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-5-yl)acrylic acid |
386715-45-3 | 95%+ | 5g |
￡220.00 | 2022-03-01 | |
| TRC | O992195-100mg |
(2E)-3-(4-Oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-5-yl)acrylic Acid |
386715-45-3 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | O992195-500mg |
(2E)-3-(4-Oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-5-yl)acrylic Acid |
386715-45-3 | 500mg |
$ 160.00 | 2022-06-03 | ||
| TRC | O992195-1g |
(2E)-3-(4-Oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-5-yl)acrylic Acid |
386715-45-3 | 1g |
$ 230.00 | 2022-06-03 | ||
| Apollo Scientific | OR4658-1g |
3-(1,2-Dihydro-4-oxopyrrolo-[3,2,1-ij]quinolin-5-yl)-(2E)-propenoic acid |
386715-45-3 | 95+% | 1g |
£144.00 | 2025-02-20 | |
| Apollo Scientific | OR4658-5g |
3-(1,2-Dihydro-4-oxopyrrolo-[3,2,1-ij]quinolin-5-yl)-(2E)-propenoic acid |
386715-45-3 | 95+% | 5g |
£367.00 | 2025-02-20 | |
| Apollo Scientific | OR4658-10g |
3-(1,2-Dihydro-4-oxopyrrolo-[3,2,1-ij]quinolin-5-yl)-(2E)-propenoic acid |
386715-45-3 | 95+% | 10g |
£659.00 | 2025-02-20 | |
| A2B Chem LLC | AF71061-500mg |
(2E)-3-(4-Oxo-1,2-dihydro-4h-pyrrolo[3,2,1-ij]quinolin-5-yl)acrylic acid |
386715-45-3 | 95% | 500mg |
$412.00 | 2024-04-20 | |
| A2B Chem LLC | AF71061-1g |
(2E)-3-(4-Oxo-1,2-dihydro-4h-pyrrolo[3,2,1-ij]quinolin-5-yl)acrylic acid |
386715-45-3 | 95% | 1g |
$439.00 | 2024-04-20 |
(2E)-3-(4-Oxo-1,2-dihydro-4H-pyrrolo3,2,1-ijquinolin-5-yl)acrylic Acid Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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